Cas no 851937-28-5 (1-(2,4-dimethylphenyl)-3-(furan-2-yl)methyl-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethylthiourea)

1-(2,4-dimethylphenyl)-3-(furan-2-yl)methyl-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethylthiourea structure
851937-28-5 structure
Product Name:1-(2,4-dimethylphenyl)-3-(furan-2-yl)methyl-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethylthiourea
CAS No:851937-28-5
MF:C26H29N3O2S
MW:447.592365026474
CID:5979745
PubChem ID:5243605
Update Time:2025-10-21

1-(2,4-dimethylphenyl)-3-(furan-2-yl)methyl-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethylthiourea Chemical and Physical Properties

Names and Identifiers

    • 1-(2,4-dimethylphenyl)-3-(furan-2-yl)methyl-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethylthiourea
    • 3-(2,4-dimethylphenyl)-1-(furan-2-ylmethyl)-1-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]thiourea
    • F0633-0220
    • 1-(2,4-dimethylphenyl)-3-[(furan-2-yl)methyl]-3-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]thiourea
    • 851937-28-5
    • AKOS001503245
    • 3-(2,4-dimethylphenyl)-1-(furan-2-ylmethyl)-1-(2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl)thiourea
    • Inchi: 1S/C26H29N3O2S/c1-17-7-9-24(18(2)14-17)28-26(32)29(16-21-6-5-13-31-21)12-11-22-19(3)27-25-10-8-20(30-4)15-23(22)25/h5-10,13-15,27H,11-12,16H2,1-4H3,(H,28,32)
    • InChI Key: NBWZFAVFQDKMGN-UHFFFAOYSA-N
    • SMILES: S=C(NC1C=CC(C)=CC=1C)N(CC1=CC=CO1)CCC1=C(C)NC2C=CC(=CC1=2)OC

Computed Properties

  • Exact Mass: 447.19804835g/mol
  • Monoisotopic Mass: 447.19804835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 620
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 85.5Ų

1-(2,4-dimethylphenyl)-3-(furan-2-yl)methyl-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethylthiourea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0633-0220-2μmol
1-(2,4-dimethylphenyl)-3-[(furan-2-yl)methyl]-3-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]thiourea
851937-28-5 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0633-0220-1mg
1-(2,4-dimethylphenyl)-3-[(furan-2-yl)methyl]-3-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]thiourea
851937-28-5 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0633-0220-2mg
1-(2,4-dimethylphenyl)-3-[(furan-2-yl)methyl]-3-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]thiourea
851937-28-5 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0633-0220-3mg
1-(2,4-dimethylphenyl)-3-[(furan-2-yl)methyl]-3-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]thiourea
851937-28-5 90%+
3mg
$63.0 2023-05-17

Additional information on 1-(2,4-dimethylphenyl)-3-(furan-2-yl)methyl-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethylthiourea

Introduction to Compound with CAS No. 851937-28-5 and Its Applications in Modern Chemical Biology

Compound with the CAS number 851937-28-5 is a sophisticated organic molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, formally known as 1-(2,4-dimethylphenyl)-3-(furan-2-yl)methyl-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethylthiourea, represents a pinnacle of molecular design and has been extensively studied for its potential applications in drug discovery and therapeutic interventions.

The molecular framework of this compound is characterized by a complex interplay of aromatic rings, heterocycles, and functional groups, which contribute to its remarkable biological activity. The presence of a thiourea moiety at the core of the molecule suggests its utility in modulating various biological pathways, particularly those involving enzyme inhibition and signal transduction. This structural motif has been widely explored in the development of novel pharmaceutical agents due to its ability to form stable interactions with biological targets.

In recent years, there has been a surge in research focused on harnessing the therapeutic potential of molecules with similar structural features. Specifically, the combination of a dimethylphenyl group, a furan ring, and an indole moiety has been associated with significant pharmacological effects. These components not only enhance the solubility and bioavailability of the compound but also contribute to its binding affinity towards specific biological receptors. Such characteristics make it an attractive candidate for further investigation in the context of developing new treatments for various diseases.

One of the most compelling aspects of this compound is its potential role in modulating inflammatory responses. Inflammatory processes are central to numerous pathological conditions, including chronic diseases and autoimmune disorders. The thiourea group in the molecule has been shown to exhibit anti-inflammatory properties by interfering with key signaling pathways that drive inflammation. This has led to extensive research into its efficacy as an anti-inflammatory agent, with promising results in preclinical studies.

Furthermore, the compound's structural features have also raised interest in its potential as an antimicrobial agent. The aromatic rings and heterocycles present in its structure can disrupt microbial cell membranes and inhibit vital metabolic processes. This makes it a promising candidate for developing new antibiotics or antifungal agents, particularly against drug-resistant strains that have emerged due to overuse of conventional antibiotics.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions and reagent selection. The use of advanced synthetic methodologies ensures high purity and yield, which are crucial for pharmaceutical applications. Researchers have employed techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions to construct the complex molecular framework efficiently.

Recent advancements in computational chemistry have further enhanced the understanding of this compound's behavior. Molecular modeling studies have provided insights into how it interacts with biological targets at the atomic level. These studies have not only validated experimental observations but also guided the design of more potent derivatives by identifying key interaction points and optimizing binding affinities.

The pharmacokinetic properties of this compound are another area of active investigation. Understanding how it is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic efficacy and safety profile. Preclinical studies have begun to unravel these aspects, providing valuable data on its bioavailability and potential side effects. This information is critical for designing clinical trials and ensuring that the compound can be safely administered to patients.

In conclusion, compound with CAS No. 851937-28-5 represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a versatile tool for modulating various biological pathways, with potential applications in treating inflammatory diseases, infections, and other disorders. Ongoing research continues to uncover new aspects of its pharmacological activity, paving the way for innovative therapeutic strategies.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.